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Compound of Interest

Compound Name: Ethylenediurea

Cat. No.: B156026 Get Quote

Safe Handling and Disposal of Ethylenediurea
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Ethylenediurea (also known as 2-Imidazolidone).

The following procedural guidance outlines the necessary personal protective equipment

(PPE), operational plans for handling and storage, emergency protocols, and disposal

procedures to ensure laboratory safety.

Hazard Identification and Key Safety Data
Ethylenediurea is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

May cause damage to the thyroid through prolonged or repeated exposure.

For safe handling, it is crucial to be aware of its physical and chemical properties.
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Property Value Source

CAS Number 120-93-4 [1]

Molecular Formula C₃H₆N₂O [1]

Molecular Weight 86.09 g/mol [1]

Appearance Solid [2]

Melting Point
90 - 95 °C (for the similar

compound Ethylurea)
[2][3]

Flash Point
> 93 °C (for the similar

compound Ethylurea)
[2]

Operational Plan: From Receipt to Disposal
A systematic approach is critical for safely managing Ethylenediurea in a laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE

includes:

Eye and Face Protection: Wear tightly fitting, non-fogging safety goggles (compliant with EN

166) or a full-face shield, especially when handling powders or solutions to protect against

splashes.[4][5]

Hand Protection: Use chemical-resistant, unlined gloves such as nitrile, neoprene, or butyl

rubber.[5][6] Always inspect gloves for tears or holes before use.[1] Employ proper glove

removal technique to avoid skin contact and wash hands thoroughly after removal.[1]

Body Protection: Wear a fully-buttoned lab coat or a long-sleeved chemical-resistant suit.[4]

[5][7] For tasks with a higher risk of splashes, such as mixing, a chemical-resistant apron

should be worn over the lab coat.[5]

Respiratory Protection: If working in an area with inadequate ventilation or where dust

formation is likely, use a certified particle-filtering half mask or a respirator with appropriate
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filters.[1][4][5]

Foot Protection: Wear closed-toe shoes; chemical-resistant boots are recommended if

handling large quantities or in case of spills.[6][8]

Handling Procedures
Ventilation: Always handle Ethylenediurea in a well-ventilated area.[1][9] Use a chemical

fume hood or other local exhaust ventilation when weighing or transferring the powder to

minimize dust inhalation.[1][7]

Safe Practices: Avoid all direct contact with the skin and eyes.[1] Prevent the formation of

dust and aerosols during handling.[1][7] Do not eat, drink, or smoke in the work area.[3]

Storage Plan
Container: Keep the substance in a tightly closed, properly labeled container.[2][7]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of heat or ignition.[2][7][10]

Incompatibilities: Store separately from incompatible materials, particularly strong oxidizing

agents.[7][10]

Emergency and Disposal Protocols
Immediate and correct response to emergencies and adherence to proper disposal procedures

are critical for safety and environmental protection.

Emergency Procedures: Step-by-Step
In the event of exposure or a spill, follow these procedures immediately.

Exposure Response:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][11] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.[3]
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Skin Contact: Remove all contaminated clothing at once.[8] Wash the affected skin area with

plenty of soap and water for at least 15 minutes.[3][7][8]

Inhalation: Move the affected person to fresh air.[1][3][7] If the person is not breathing,

provide artificial respiration.[1][3] Seek medical attention.

Ingestion: Rinse the mouth thoroughly with water.[7] Call a poison control center or a

physician for guidance.[2]

Spill Cleanup:

Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if

necessary.[12]

Ventilate: Increase ventilation in the spill area by opening windows or using fans, if safe to do

so.[12]

Secure and Equip: Prevent further spread of the spill. Before cleaning, don the full required

PPE (respirator, goggles, gloves, and protective clothing).[12]

Contain and Collect: For solid spills, carefully sweep or scoop the material into a suitable,

labeled container for hazardous waste.[3] Avoid generating dust.[1][7] Use an inert absorbent

material like sand or vermiculite for liquid spills.[12]

Decontaminate: Clean the spill area thoroughly with water once the material has been

removed.[12]

Dispose: Place all cleanup materials (gloves, absorbent, etc.) into a sealed, labeled

container for hazardous waste disposal.[7][12]

Disposal Plan
All waste containing Ethylenediurea must be treated as hazardous waste.

Waste Collection: Collect waste Ethylenediurea and contaminated materials in a

compatible, sealable, and clearly labeled hazardous waste container.[7][12]
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Container Disposal: Empty containers are also considered hazardous waste. They should be

triple-rinsed with a suitable solvent, and the rinsate must be collected as hazardous waste.

[13]

Final Disposal: Dispose of all waste through an approved waste disposal company, following

all applicable local, state, and federal regulations.[2][10] Do not pour waste down the drain or

dispose of it in the regular trash.[14]

Workflow for Safe Handling of Ethylenediurea
The following diagram illustrates the standard operating procedure and emergency response

workflow for handling Ethylenediurea.
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Preparation
- Review SDS
- Don full PPE

Handling
- Use in fume hood

- Avoid dust/aerosols

Storage
- Cool, dry, ventilated area
- Tightly closed container

Post-use

Waste Collection
- Collect in labeled

hazardous waste container

Generate waste

Spill Occurs Personnel Exposure

Disposal
- Arrange pickup by

approved waste vendor

Spill Response Protocol
- Evacuate & Ventilate

- Wear PPE
- Contain & Clean
- Decontaminate

First Aid Protocol
- Skin: Wash 15 min
- Eyes: Flush 15 min
- Inhalation: Fresh air

- Seek Medical Attention

Collect cleanup debris

After recovery & review

Click to download full resolution via product page

Caption: Workflow for handling Ethylenediurea, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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